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Compound of Interest

Compound Name: 15:0 Lyso PC

Cat. No.: B3067387

This guide provides immediate safety, handling, and disposal protocols for 1-pentadecanoyl-sn-
glycero-3-phosphocholine (15:0 Lyso PC). Adherence to these procedures is critical for
ensuring personnel safety and maintaining a secure laboratory environment.

Personal Protective Equipment (PPE)

When handling 15:0 Lyso PC, the following personal protective equipment is mandatory to
prevent exposure.[1][2][3]
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PPE Category Specification Rationale

Tightly fitting safety goggles

with side-shields conforming to  Protects against splashes and
EN 166 (EU) or NIOSH (US) dust formation.

standards.[1]

Eye/Face Protection

Chemical-impermeable gloves
(materials to be determined by
) ] workplace-specific risk Prevents skin contact with the
Skin Protection )
assessment).[1][2] Fire/flame substance.
resistant and impervious

clothing.[1]

Use a full-face respirator if
exposure limits are exceeded
or irritation is experienced. For o ]
) ) ] Protects against inhalation of
Respiratory Protection nuisance exposures, a type
P95 (US) or type P1 (EU EN

143) particle respirator is

dust or aerosols.

recommended.[2]

Handling and Storage

Proper handling and storage are crucial to maintain the integrity of 15:0 Lyso PC and the
safety of the laboratory environment.

o Ventilation: Handle in a well-ventilated place to minimize inhalation of any dust or aerosols.

[1]

o Handling Practices: Avoid contact with skin and eyes.[1][2][3] Prevent the formation of dust
and aerosols.[1][2][3] Use non-sparking tools to prevent ignition from electrostatic discharge.

[1]

o Storage Conditions: Store in a cool, dry, and well-ventilated place.[1][2] Keep the container
tightly closed.[1][2] Store separately from foodstuff containers or incompatible materials.[1]
Opened containers must be carefully resealed and kept upright.[2] The recommended
storage temperature is -20°C.[4]
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Emergency Procedures

In the event of exposure or a spill, follow these immediate first-aid and containment measures.

Emergency Scenario First-Aid / Spill Response

Move the victim to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

Inhalation o o ) ] )
artificial respiration and seek immediate medical
attention.[1]

Immediately remove contaminated clothing.

Skin Contact Wash the affected area with soap and plenty of

water. Consult a doctor.[1]

Rinse with pure water for at least 15 minutes
Eye Contact
and consult a doctor.[1]

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion . ]
unconscious person. Call a doctor or Poison

Control Center immediately.[1]

Evacuate personnel to a safe area. Use
personal protective equipment. Avoid dust
formation. Remove all sources of ignition.

Spill Prevent further leakage if safe to do so. Do not
let the chemical enter drains. Collect the spill
using spark-proof tools and place it in a suitable,

closed container for disposal.[1][2]

Disposal Plan

Proper disposal of 15:0 Lyso PC is essential to prevent environmental contamination.
o General Guidance: Discharge into the environment must be avoided.[1]

o Disposal of Unused Product: Offer surplus and non-recyclable solutions to a licensed
disposal company. The material can be dissolved or mixed with a combustible solvent and
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burned in a chemical incinerator equipped with an afterburner and scrubber.[2]

o Contaminated Packaging: Dispose of as unused product.[2]

e Collection: Collect and arrange for disposal in suitable, closed containers.[1][2] Adhered or
collected material should be promptly disposed of in accordance with appropriate laws and

regulations.[1]

Experimental Workflow for Handling 15:0 Lyso PC

The following diagram outlines the standard operational workflow for handling 15:0 Lyso PC
from receipt to disposal.
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Preparation

1. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

l

2. Prepare Ventilated Workspace
(Fume Hood)

Hangling

3. Retrieve 15:0 Lyso PC
from -20°C Storage

:

4. Weigh or Measure
Required Amount

'

5. Perform Experiment

Cleanup $ Disposal

6. Decontaminate Workspace
and Equipment

:

7. Dispose of Waste
(Chemical Waste Stream)

:

8. Doff PPE

;

9. Wash Hands Thoroughly

Click to download full resolution via product page

Standard operational workflow for handling 15:0 Lyso PC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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